Cas no 98792-63-3 (Phenol, 4-amino-2-(1H-benzimidazol-2-yl)-)

• Product Name: Phenol, 4-amino-2-(1H-benzimidazol-2-yl)-
• CAS No: 98792-63-3
• MF: C₁₃H₁₁N₃O
• MW: 225.245942354202
• CID: 734372
• Update Time: 2026-04-29

Phenol, 4-amino-2-(1H-benzimidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-amino-2-(1H-benzimidazol-2-yl)-
• 4-amino-6-(1,3-dihydrobenzimidazol-2-ylidene)cyclohexa-2,4-dien-1-one

• Inchi： InChI=1S/C13H11N3O/c14-8-5-6-12(17)9(7-8)13-15-10-3-1-2-4-11(10)16-13/h1-7,17H,14H2,(H,15,16)
• InChI Key： JKSYIKAAFVWVRO-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)NC(=N2)C3=C(C=CC(=C3)N)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on Phenol, 4-amino-2-(1H-benzimidazol-2-yl)-

Introduction to Phenol, 4-amino-2-(1H-benzimidazol-2-yl) (CAS No. 98792-63-3)

Phenol, 4-amino-2-(1H-benzimidazol-2-yl) (CAS No. 98792-63-3) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structure, has been the subject of numerous studies due to its potential therapeutic applications and biological activities. The compound features a phenolic ring substituted with an amino group at the 4-position and a benzimidazole moiety at the 2-position, which collectively contribute to its distinct chemical properties and biological activities.

The benzimidazole core is a well-known heterocyclic system that is widely used in the design of various pharmaceutical agents. It is particularly noted for its ability to form stable complexes with metal ions and its interactions with biological targets such as enzymes and receptors. The presence of the phenolic group adds further complexity to the molecule, enhancing its solubility and reactivity. The amino substitution at the 4-position of the phenolic ring can influence the compound's polarity and hydrogen bonding capabilities, which are crucial for its pharmacological effects.

Recent research has highlighted several potential applications of Phenol, 4-amino-2-(1H-benzimidazol-2-yl) in medicinal chemistry. One of the most promising areas is its use as an antioxidant. Studies have shown that this compound exhibits strong antioxidant properties, which can help in scavenging free radicals and reducing oxidative stress. This makes it a potential candidate for treating various oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Another significant area of research is the compound's anti-inflammatory activity. In vitro studies have demonstrated that Phenol, 4-amino-2-(1H-benzimidazol-2-yl) can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property suggests its potential use in managing inflammatory conditions like arthritis and inflammatory bowel disease.

The compound has also shown promise in cancer therapy. Preclinical studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been observed to inhibit the PI3K/Akt signaling pathway, which is frequently dysregulated in various types of cancer. This makes Phenol, 4-amino-2-(1H-benzimidazol-2-yl) a potential lead compound for developing new anticancer drugs.

In addition to its therapeutic applications, Phenol, 4-amino-2-(1H-benzimidazol-2-yl) has been studied for its antimicrobial properties. Research has shown that it exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This property could be valuable in developing new antibiotics to combat multidrug-resistant bacterial strains.

The synthesis of Phenol, 4-amino-2-(1H-benzimidazol-2-yl) involves several well-established chemical reactions. Typically, the synthesis starts with the preparation of the benzimidazole core through a condensation reaction between o-phenylenediamine and formic acid or formaldehyde. The resulting benzimidazole is then coupled with a substituted phenol containing an amino group at the 4-position using coupling agents such as carbodiimides or phosphine reagents. The final product is purified using techniques such as column chromatography or recrystallization.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and optimize the therapeutic potential of Phenol, 4-amino-2-(1H-benzimidazol-2-yl). Clinical trials are essential to evaluate its safety and efficacy in human subjects. Additionally, efforts are underway to develop more efficient synthetic routes and improve the bioavailability of this compound.

In conclusion, Phenol, 4-amino-2-(1H-benzimidazol-2-yl) (CAS No. 98792-63-3) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure endows it with antioxidant, anti-inflammatory, anticancer, and antimicrobial properties, making it a valuable candidate for further investigation and development into novel therapeutic agents.